N-(2-hydroxy-3-methoxy-2-methylpropyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C13H17NO5/c1-13(16,7-17-2)6-14-12(15)9-3-4-10-11(5-9)19-8-18-10/h3-5,16H,6-8H2,1-2H3,(H,14,15)
• InChI Key: YQSPURVXXKSRGS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC2=C(C=C1)OCO2)(COC)O
• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol

Description

N-(2-hydroxy-3-methoxy-2-methylpropyl)benzo[d][1,3]dioxole-5-carboxamide, also known as BMDO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BMDO is a small molecule that belongs to the class of benzo[d][1,3]dioxole derivatives, which have been found to possess various biological activities such as anticancer, antiviral, and anti-inflammatory properties.

Scientific Research Applications

Pharmacokinetics and Drug Metabolism

Research into compounds with similar chemical structures often focuses on understanding their pharmacokinetics and metabolism within the human body. For instance, studies on drugs like meloxicam reveal insights into how such compounds are metabolized and excreted, highlighting the importance of understanding metabolic pathways and elimination processes for drug development and safety assessments (Schmid et al., 1995).

Diagnostic Imaging

Compounds labeled with radioactive isotopes are frequently investigated for their potential in diagnostic imaging. For example, radiolabeled benzamides have been explored for their ability to detect melanoma metastases, utilizing their selective uptake in certain tumor cells (Maffioli et al., 1994). This demonstrates the application of chemical compounds in enhancing imaging techniques for cancer diagnosis.

Receptor Binding Studies

Compounds are also studied for their binding affinity to specific receptors, which can elucidate their therapeutic potential or psychoactive effects. For example, research on benzodiazepines and their receptor occupancy provides valuable information on how these drugs exert their effects on the central nervous system (Rabiner et al., 2002). Such studies can inform the development of new therapeutics targeting specific receptors.

Novel Therapeutic Applications

Research into novel compounds often aims to discover or engineer new therapeutics for treating various conditions. For instance, studies on novel antibiotics like GSK2251052 demonstrate the process of identifying new drugs capable of combating resistant bacterial infections (Bowers et al., 2013). Understanding the pharmacological properties and therapeutic potential of new compounds is crucial for drug development.